molecular formula C12H11N3O3 B8351777 2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine

2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine

Cat. No. B8351777
M. Wt: 245.23 g/mol
InChI Key: KSVZJMATKCYSCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine is a useful research compound. Its molecular formula is C12H11N3O3 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-[(3-Methyl-4-nitrophenoxy)methyl]pyrimidine

Molecular Formula

C12H11N3O3

Molecular Weight

245.23 g/mol

IUPAC Name

2-[(3-methyl-4-nitrophenoxy)methyl]pyrimidine

InChI

InChI=1S/C12H11N3O3/c1-9-7-10(3-4-11(9)15(16)17)18-8-12-13-5-2-6-14-12/h2-7H,8H2,1H3

InChI Key

KSVZJMATKCYSCX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OCC2=NC=CC=N2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-nitro-m-cresol (0.25 g, 1.6 mmol), 2-(chloromethyl)pyrimidine hydrochloride (0.40 g, 2.4 mmol) and potassium carbonate (0.50 g, 4.0 mmol) in N,N-dimethylformamide (6.0 mL) was stirred at 70° C. for 18 h. Cooled to ambient temperature, the reaction mixture was poured into ice water, extracted with ethyl acetate. The organic layer was washed with water and brine, dried over sodium sulfate, filtered and concentrated to afford 2-[(3-methyl-4-nitrophenoxy)methyl]pyrimidine as crude material (0.32 g, y. 81%) as solid.
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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